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Abstract

2-(Dimethylamino)ethanethioamide hydrochloride is a key chemical intermediate with
significant applications in the pharmaceutical industry, most notably as a precursor in the
synthesis of Nizatidine, a potent histamine H2 receptor antagonist. This technical guide
provides a comprehensive overview of the physicochemical properties, synthesis, and
analytical methodologies related to 2-(Dimethylamino)ethanethioamide hydrochloride.
Detailed experimental protocols and a summary of its role in drug development are presented
to support researchers and professionals in the field.

Chemical and Physical Properties

2-(Dimethylamino)ethanethioamide hydrochloride, with the molecular formula
C4H11CIN2S, is a light yellow to yellow solid. It is highly soluble in water and polar organic
solvents.[1] The hydrochloride salt form enhances its stability compared to the free base.[1]
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Property Value Reference
Molecular Formula C4H11CIN2S [1112]
Molecular Weight 154.66 g/mol [1][2]

CAS Number 27366-72-9 [2][3]
Appearance Light yellow to yellow solid

Keep in a dark place, under an
Storage inert atmosphere, at room

temperature.

. Highly soluble in water and
Solubility _ [1]
polar organic solvents.

Synthesis of 2-(Dimethylamino)ethanethioamide
Hydrochloride

A common synthetic route to 2-(Dimethylamino)ethanethioamide hydrochloride involves the
reaction of 2-(dimethylamino)acetonitrile with hydrogen sulfide in the presence of a base,
followed by treatment with hydrochloric acid.

Experimental Protocol: Synthesis from 2-
(Dimethylamino)acetonitrile

Materials:

2-(Dimethylamino)acetonitrile

Hydrogen sulfide (gas)

Triethylamine

Anhydrous diethyl ether

Hydrochloric acid (in diethyl ether)
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Procedure:

e A solution of 2-(dimethylamino)acetonitrile and triethylamine in anhydrous diethyl ether is
prepared in a reaction vessel equipped with a gas inlet and a stirrer.

e The solution is cooled in an ice bath.
» Hydrogen sulfide gas is bubbled through the solution with constant stirring for several hours.
e The reaction progress is monitored by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is purged with nitrogen to remove excess hydrogen
sulfide.

e The resulting mixture is filtered to remove any solid byproducts.
» A solution of hydrochloric acid in diethyl ether is added dropwise to the filtrate with stirring.

e The precipitated 2-(Dimethylamino)ethanethioamide hydrochloride is collected by
filtration, washed with cold diethyl ether, and dried under vacuum.

Synthesis of 2-(Dimethylamino)ethanethioamide HCI

Hydrogen Sulfide (H2S)

2-(Dimethylamino)acetonitrile Triethylamine (Et3N)

L— H2S / Et3N

2-(Dimethylamino)ethanethioamide (free base)

L HCI

2-(Dimethylamino)ethanethioamide
Hydrochloride

Hydrochloric Acid (HCI)
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A simplified workflow for the synthesis of the target compound.

Application in Drug Development: Synthesis of
Nizatidine
2-(Dimethylamino)ethanethioamide hydrochloride is a critical starting material for the

synthesis of Nizatidine, a histamine H2 receptor antagonist used to treat peptic ulcers and
gastroesophageal reflux disease (GERD).[4]

Experimental Protocol: Synthesis of Nizatidine

This synthesis is a multi-step process. A key step involves the condensation of 2-
(dimethylamino)ethanethioamide hydrochloride with a suitable intermediate to form the
thiazole ring of Nizatidine.

Materials:

o 2-(Dimethylamino)ethanethioamide hydrochloride
o Ethyl 2-chloroacetoacetate

o Cysteamine hydrochloride

» N-methyl-1-(methylthio)-2-nitroethenamine

» Ethanol

e Sodium hydroxide

Procedure:

e Thiazole Ring Formation: 2-(Dimethylamino)ethanethioamide hydrochloride is reacted
with ethyl 2-chloroacetoacetate in a suitable solvent like ethanol to form the thiazole
intermediate.
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» Side Chain Attachment: The thiazole intermediate is then reacted with cysteamine
hydrochloride.

e Final Condensation: The product from the previous step is condensed with N-methyl-1-
(methylthio)-2-nitroethenamine to yield Nizatidine.

Nizatidine Synthesis Workflow

2-(Dimethylamino)ethanethioamide HCI Ethyl 2-chloroacetoacetate

N

Thiazole Intermediate Cysteamine HCI

NS

Side-chain modified Thiazole N-methyl-1-(methylthio)-2-nitroethenamine

SN

Nizatidine

Click to download full resolution via product page

Key steps in the synthesis of Nizatidine.

Mechanism of Action of Nizatidine and Signaling
Pathway

Nizatidine acts as a competitive and reversible inhibitor of histamine at the H2 receptors on the
basolateral membrane of gastric parietal cells.[5][6] This action blocks the downstream
signaling cascade that leads to gastric acid secretion.
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The binding of histamine to the H2 receptor, a G-protein coupled receptor (GPCR), normally
activates the Gs alpha subunit.[5] This, in turn, stimulates adenylyl cyclase to produce cyclic
adenosine monophosphate (cCAMP).[7] Elevated cAMP levels activate protein kinase A (PKA),
which phosphorylates various intracellular proteins, ultimately leading to the activation of the
H+/K+ ATPase (proton pump) and the secretion of H+ ions into the gastric lumen.[5] Nizatidine,
by blocking the H2 receptor, prevents this entire cascade, thereby reducing gastric acid
production.[7][8]
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Nizatidine's Mechanism of Action
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Histamine H2 receptor signaling and Nizatidine's inhibitory action.
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Analytical Characterization

The purity and identity of 2-(Dimethylamino)ethanethioamide hydrochloride are typically

assessed using a combination of chromatographic and spectroscopic techniques.

Analytical Method

Typical Observations

Characteristic peaks for the dimethylamino

protons, the methylene protons adjacent to the

1H NMR _
amino group, and the methylene protons
adjacent to the thioamide group.
Resonances corresponding to the two distinct
methylene carbons and the dimethylamino
13C NMR

carbons. The thioamide carbon will appear at a

characteristic downfield shift.

Mass Spectrometry

The mass spectrum will show the molecular ion
peak corresponding to the free base and

characteristic fragmentation patterns.

HPLC

A single major peak indicating the purity of the
compound. The retention time is dependent on

the specific column and mobile phase used.

Note: Specific spectral data should be acquired for each batch and compared to a reference

standard for confirmation.

Safety Information

2-(Dimethylamino)ethanethioamide hydrochloride should be handled with appropriate

personal protective equipment in a well-ventilated area.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
Conclusion

2-(Dimethylamino)ethanethioamide hydrochloride is a valuable and versatile intermediate
in pharmaceutical synthesis, particularly for the production of Nizatidine. A thorough
understanding of its properties, synthesis, and analytical characterization is essential for its
effective and safe use in research and drug development. This guide provides a foundational
resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Avallable at: [https://www.benchchem.com/product/b143784/docs#an-in-depth-technical-
guide-to-2-dimethylamino-ethanethioamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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